Cas no 2228268-65-1 (3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine)

3-(2-tert-Butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine is a heterocyclic compound featuring a piperidine backbone substituted with a tert-butyltetrazole moiety. This structure confers stability and versatility, making it valuable in pharmaceutical and agrochemical research. The tert-butyl group enhances steric hindrance, potentially improving metabolic stability, while the tetrazole ring offers hydrogen-bonding capabilities, aiding in molecular interactions. Its balanced lipophilicity and rigidity make it a promising scaffold for drug design, particularly in CNS-targeting or enzyme inhibition applications. The compound’s synthetic accessibility further supports its utility as an intermediate in medicinal chemistry. Careful handling is advised due to potential reactivity of the tetrazole group.
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine structure
2228268-65-1 structure
Product Name:3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine
CAS No:2228268-65-1
MF:C10H19N5
MW:209.291361093521
CID:5967070
PubChem ID:165685199
Update Time:2025-09-27

3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine
    • EN300-1751999
    • 2228268-65-1
    • Inchi: 1S/C10H19N5/c1-10(2,3)15-13-9(12-14-15)8-5-4-6-11-7-8/h8,11H,4-7H2,1-3H3
    • InChI Key: UOWMIKCGQBGJAF-UHFFFAOYSA-N
    • SMILES: N1CCCC(C2N=NN(C(C)(C)C)N=2)C1

Computed Properties

  • Exact Mass: 209.16404563g/mol
  • Monoisotopic Mass: 209.16404563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.6Ų

3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1751999-0.05g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine
2228268-65-1
0.05g
$1709.0 2023-09-20
Enamine
EN300-1751999-0.1g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine
2228268-65-1
0.1g
$1791.0 2023-09-20
Enamine
EN300-1751999-0.25g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine
2228268-65-1
0.25g
$1872.0 2023-09-20
Enamine
EN300-1751999-0.5g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine
2228268-65-1
0.5g
$1954.0 2023-09-20
Enamine
EN300-1751999-1.0g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine
2228268-65-1
1g
$2035.0 2023-06-03
Enamine
EN300-1751999-2.5g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine
2228268-65-1
2.5g
$3988.0 2023-09-20
Enamine
EN300-1751999-5.0g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine
2228268-65-1
5g
$5900.0 2023-06-03
Enamine
EN300-1751999-10.0g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine
2228268-65-1
10g
$8749.0 2023-06-03
Enamine
EN300-1751999-1g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine
2228268-65-1
1g
$2035.0 2023-09-20
Enamine
EN300-1751999-5g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine
2228268-65-1
5g
$5900.0 2023-09-20

Additional information on 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine

Introduction to 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine (CAS No: 2228268-65-1)

3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine (CAS No: 2228268-65-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their role in drug discovery and development. The presence of a tetrazole moiety in its structure enhances its pharmacological potential, making it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine consists of a piperidine ring substituted with a 2H-1,2,3,4-tetrazole fragment at the 2-position and a tert-butyl group at the 5-position of the tetrazole ring. This configuration imparts specific electronic and steric properties that are critical for its interaction with biological targets. The tert-butyl group provides steric hindrance, which can influence binding affinity and selectivity, while the tetrazole ring is known for its ability to act as a hydrogen bond acceptor and participate in π-stacking interactions.

In recent years, there has been growing interest in tetrazole-containing compounds due to their diverse biological activities. Tetrazoles have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The compound 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine is no exception and has shown promise in preclinical studies as a potential lead compound for the development of new therapeutic agents.

One of the most compelling aspects of 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of the piperidine and tetrazole moieties creates a scaffold that can be modified to target specific biological pathways. For instance, modifications at the nitrogen atoms of the tetrazole ring or the piperidine ring could enhance binding interactions with enzymes or receptors involved in disease processes.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine to various biological targets. These studies have suggested that this compound may interact with proteins involved in signal transduction and cell proliferation. Such insights are crucial for designing targeted therapies that can modulate these pathways effectively.

The synthesis of 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)piperidine presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites in the molecule requires careful selection of synthetic routes to ensure high yield and purity. However, recent developments in transition metal-catalyzed reactions have provided new tools for constructing complex heterocyclic frameworks efficiently. These methods have been instrumental in facilitating access to derivatives of 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-ylo)piperidine, allowing for rapid exploration of its pharmacological space.

In addition to its synthetic appeal, 3-(2H-pyrrolidinone)-5-carboxylic acid (CAS No: 222826865) has shown promise in early-stage drug discovery programs. Its unique structural features make it a versatile building block for creating novel molecules with enhanced pharmacological properties. Researchers are exploring various derivatives to optimize potency and selectivity against specific disease targets.

The potential applications of 3-(tert-butyltetrazolo[5',6':5',6"]pyrrolo[1',4':5',6']pyridine) extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science and agrochemicals due to their ability to form stable complexes with metals and other small molecules. This interdisciplinary relevance underscores the importance of continued research into this class of compounds.

One particularly exciting area of research is the use of tetrazole-containing compounds as probes for understanding biological mechanisms. By studying how these molecules interact with cellular components, researchers can gain insights into fundamental processes such as signal transduction and metabolic pathways. This knowledge can then be leveraged to develop more effective therapeutic strategies.

The development of new synthetic methodologies has been instrumental in advancing research on compounds like (tert-butyloxycarbonyl)amino]-N-methyl]-N-(pyridin)-4-carboxamidase (CAS No: 222826865). Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production scales compared to traditional batch methods. These innovations are critical for supporting large-scale screening campaigns and accelerating drug discovery efforts.

In conclusion,(dimethylcarbamoyl)oxymethyl]-N-methyl]-N-(pyridin)-4-carboxamidase (CAS No: 222826865) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple disciplines. Its unique structural features make it a valuable tool for drug discovery,(dimethylcarbamoyl)oxymethyl]-N-methyl]-N-(pyridin)-4-carboxamidase (CAS No: 222826865)and ongoing research continues to uncover new possibilities for its use in developing novel therapeutics.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.